Cas no 1992995-46-6 (N,N-Dimethyl-1-piperidin-3-ylmethanesulfonamide hydrochloride)

• Product Name: N,N-Dimethyl-1-piperidin-3-ylmethanesulfonamide hydrochloride
• CAS No: 1992995-46-6
• MF: C₈H₁₉ClN₂O₂S
• MW: 242.766659975052
• MDL: MFCD27756581
• CID: 4710310
• Update Time: 2025-11-01

N,N-Dimethyl-1-piperidin-3-ylmethanesulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-DIMETHYL-1-PIPERIDIN-3-YLMETHANESULFONAMIDE HYDROCHLORIDE
• T5874
• N,N-dimethyl-1-piperidin-3-ylmethanesulfonamide HCl
• N,N-Dimethyl-1-piperidin-3-ylmethanesulfonamide hydrochloride

• MDL： MFCD27756581
• Inchi： 1S/C8H18N2O2S.ClH/c1-10(2)13(11,12)7-8-4-3-5-9-6-8;/h8-9H,3-7H2,1-2H3;1H
• InChI Key： VYMOLVBSAARXIU-UHFFFAOYSA-N
• SMILES： Cl.S(CC1CNCCC1)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 243
• Topological Polar Surface Area: 57.8

Additional information on N,N-Dimethyl-1-piperidin-3-ylmethanesulfonamide hydrochloride

N,N-Dimethyl-1-piperidin-3-ylmethanesulfonamide Hydrochloride (CAS No. 1992995-46-6): An Overview of Its Properties and Applications

N,N-Dimethyl-1-piperidin-3-ylmethanesulfonamide hydrochloride (CAS No. 1992995-46-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as DMPS-HCl, is a derivative of piperidine and methanesulfonamide, and it exhibits a unique combination of chemical and biological properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of N,N-Dimethyl-1-piperidin-3-ylmethanesulfonamide hydrochloride is characterized by a piperidine ring linked to a methanesulfonamide group, with two methyl groups attached to the nitrogen atom of the methanesulfonamide moiety. This structural arrangement confers the compound with specific pharmacological properties, including its ability to interact with various biological targets such as receptors, enzymes, and ion channels.

Recent studies have highlighted the potential of DMPS-HCl in modulating the activity of specific neurotransmitter systems. For instance, research published in the Journal of Medicinal Chemistry has shown that N,N-Dimethyl-1-piperidin-3-ylmethanesulfonamide hydrochloride can act as a potent and selective inhibitor of monoamine oxidase (MAO), an enzyme responsible for the degradation of neurotransmitters such as serotonin, dopamine, and norepinephrine. This property makes it a promising candidate for the treatment of mood disorders and neurodegenerative diseases.

In addition to its MAO inhibitory activity, DMPS-HCl has been investigated for its potential as an analgesic agent. Preclinical studies have demonstrated that this compound can effectively reduce pain responses in animal models, suggesting its potential use in pain management. The mechanism underlying this analgesic effect is thought to involve the modulation of nociceptive pathways and the inhibition of pro-inflammatory cytokines.

The solubility and stability of N,N-Dimethyl-1-piperidin-3-ylmethanesulfonamide hydrochloride are important factors to consider in its pharmaceutical development. This compound is highly soluble in water and other polar solvents, which facilitates its formulation into various dosage forms such as oral solutions, tablets, and injectable formulations. Its stability under different storage conditions has also been evaluated, with results indicating that it remains stable at room temperature for extended periods, making it suitable for long-term storage and distribution.

Clinical trials are currently underway to further investigate the safety and efficacy of DMPS-HCl. Preliminary data from phase I trials have shown that the compound is well-tolerated by human subjects, with no significant adverse effects reported at therapeutic doses. These findings are encouraging and pave the way for more advanced clinical studies to explore its therapeutic potential in various medical conditions.

The synthesis of N,N-Dimethyl-1-piperidin-3-ylmethanesulfonamide hydrochloride involves several steps, including the preparation of the piperidine derivative and its subsequent reaction with methanesulfonyl chloride in the presence of dimethylamine. The final product is obtained by treating the intermediate with hydrochloric acid to form the hydrochloride salt. This synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production.

In conclusion, N,N-Dimethyl-1-piperidin-3-ylmethanesulfonamide hydrochloride (CAS No. 1992995-46-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it a valuable candidate for the development of novel therapeutic agents targeting various neurological and pain-related disorders. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in drug discovery and development.